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Compound of Interest

Compound Name: IRS 19

Cat. No.: B1167770

Essential Safety and Logistical Information for Researchers

This document provides crucial safety, handling, and disposal information for Irsogladine
Maleate, a gastroprotective agent used in research and development.[1][2] Adherence to these
procedures is vital for ensuring laboratory safety and proper environmental stewardship.
Irsogladine Maleate is suspected of damaging fertility or the unborn child and requires careful
handling.[1][3]

Hazard Identification and Safety Precautions
Irsogladine Maleate is classified with the following hazard statement:

e H361: Suspected of damaging fertility or the unborn child.[1][3]

Personal Protective Equipment (PPE) and Handling:

To mitigate risks, the following PPE and handling procedures are mandatory:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1167770?utm_src=pdf-interest
https://www.chemicalbook.com/msds/irsogladine-maleate.htm
https://cdn.caymanchem.com/cdn/insert/30223.pdf
https://www.chemicalbook.com/msds/irsogladine-maleate.htm
https://cdn.caymanchem.com/cdn/msds/30223m.pdf
https://www.chemicalbook.com/msds/irsogladine-maleate.htm
https://cdn.caymanchem.com/cdn/msds/30223m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Requirement

Rationale

Eye/Face Protection

Safety glasses or chemical

safety goggles.

Prevents accidental eye
contact with the chemical
powder.[4][5]

Skin Protection

Chemical-resistant gloves
(e.g., standard BS EN
374:2003) and protective
clothing.

Avoids direct skin contact.
Gloves should be inspected
before use, and hands washed
thoroughly after handling.[1][4]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If risk assessment
indicates necessity, a suitable
respirator (NIOSH/MSHA or
European Standard EN 149

approved) should be used.

Prevents inhalation of dust and

aerosols.[4][5]

General Handling

Obtain and read all safety
instructions before use. Avoid
breathing dust, fume, gas,
mist, vapors, or spray.[1][3]
Avoid prolonged or repeated
exposure.[3][4] Keep away

from sources of ignition.[3][4]

Ensures user is fully aware of
the risks and necessary

precautions.

Spill and Accidental Exposure Procedures

Immediate and appropriate responses to spills or exposure are critical.
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Scenario

Immediate Action

Spill

Cover spillage with a suitable absorbent
material. Using non-sparking tools, sweep up
the material and place it in an appropriate,
closed container for disposal. Decontaminate
the spill site with a 10% caustic solution and
ventilate the area.[4] Do not allow the substance

to enter sewers or surface/ground water.[3][5]

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing,
provide artificial respiration and seek immediate
medical attention.[1]

Skin Contact

Take off contaminated clothing immediately.[1]
Wash the affected area thoroughly.

Eye Contact

Rinse cautiously with water for several minutes.

Ingestion

Do not induce vomiting. Seek immediate
medical advice.

General Exposure

If exposed or concerned, get medical advice or
attention.[1][3]

Storage and Disposal Protocols

Proper storage and disposal are essential for safety and regulatory compliance.

Storage:

Store locked up.[1][3]

Store in a cool, dry, well-ventilated area.[1][4]

Keep the container tightly closed until ready for use.[1][4]

Keep away from direct sunlight and sources of ignition.[4]
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Disposal Procedures: The primary recommended method for disposal is incineration.
e Preparation: Dissolve or mix the material with a combustible solvent.[5]

« Incineration: Burn the mixture in a chemical incinerator equipped with an afterburner and
scrubber.[5]

o Compliance: All disposal activities must be in accordance with applicable local, regional,
national, and international laws and regulations.[1][3] The product characteristics at the time
of disposal should also be considered.[1]

Physicochemical and Solubility Data

This data is essential for preparing stock solutions and conducting experiments.

Property Value

6-(2,5-dichlorophenyl)-1,3,5-triazine-2,4-
diamine, 2Z-butenedioate[2][3]

Formal Name

CAS Number 84504-69-8[1][2][3]
Molecular Formula CoH7CI2Ns ¢ CaH404[2]
Formula Weight 372.2[2]

Appearance Crystalline solid[2]
Purity =298%(2]

Solubility (DMSO) ~30 mg/mL[2]
Solubility (DMF) ~30 mg/mL[2]

Sparingly soluble. For maximum solubility

(~0.25 mg/mL), first dissolve in DMSO and then
Aqueous Solubility dilute with an aqueous buffer (e.g., 1:3

DMSO:PBS, pH 7.2). Aqueous solutions should

not be stored for more than one day.[2]

Experimental Protocols and Methodologies
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Protocol for Preparing a Stock Solution:

Irsogladine Maleate is supplied as a crystalline solid.[2]

o To prepare a stock solution, dissolve the compound in an organic solvent of choice, such as
DMSO or dimethylformamide (DMF).[2]

e The solvent should be purged with an inert gas before use.[2]

o For aqueous experiments, a common method is to first dissolve Irsogladine Maleate in
DMSO and then perform a serial dilution into the aqueous buffer of choice.[2]

Mechanism of Action and Signaling Pathways

Irsogladine Maleate is a mucosal protective agent that acts, in part, as a phosphodiesterase 4
(PDEA4) inhibitor.[6] Its mechanism involves increasing intracellular cyclic adenosine
monophosphate (CAMP) levels, which contributes to its gastroprotective effects.[6][7] This
action leads to several downstream effects, including the suppression of superoxide production
in neutrophils and enhanced gap junctional intercellular communication.[7][8]

Below is a diagram illustrating the logical workflow for the safe handling and disposal of
Irsogladine Maleate.
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Workflow for Safe Handling and Disposal of Irsogladine Maleate
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Caption: Logical workflow for the safe handling and disposal of Irsogladine Maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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